Cas no 17126-62-4 (Ethyl 3-isothiocyanatopropionate)

• Product Name: Ethyl 3-isothiocyanatopropionate
• CAS No: 17126-62-4
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• MDL: MFCD00041130
• CID: 87798
• PubChem ID: 526514
• Update Time: 2025-05-20

Ethyl 3-isothiocyanatopropionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-isothiocyanatopropionate
• 3-Isothiocyanatopropionic acid ethyl ester
• ethyl 3-isothiocyanatopropanoate
• Ethyl 3-isothiocyatopropiote, 98%
• SCHEMBL1457047
• Ethyl 3-isothiocyanatopropionate,
• DTXSID90335712
• AKOS005206786
• Ethyl 3-isothiocyanatopropanoate, AldrichCPR
• MFCD00041130
• FT-0615937
• EN300-192670
• A811313
• 3-Isothiocyanato-propionic acid ethyl ester
• 17126-62-4
• Propanoic acid,3-isothiocyanato-,ethyl ester
• J-802208
• FS-4284
• ethyl-3-isothiocynato propionate

• MDL： MFCD00041130
• Inchi： 1S/C6H9NO2S/c1-2-9-6(8)3-4-7-5-10/h2-4H2,1H3
• InChI Key： UPTRONYNXNYITM-UHFFFAOYSA-N
• SMILES： S=C=NCCC(=O)OCC
• BRN： 1705633

Computed Properties

• Exact Mass: 159.03500
• Monoisotopic Mass: 159.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: Uncertain
• Density: 1,12 g/cm3
• Melting Point: Not available
• Boiling Point: 76°C 8mm
• Flash Point: 75-76°C/8mm
• Refractive Index: 1.5014
• PSA: 70.75000
• LogP: 1.04240
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive

Ethyl 3-isothiocyanatopropionate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 41
• Safety Instruction： S26-S36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates

Additional information on Ethyl 3-isothiocyanatopropionate

Ethyl 3-isothiocyanatopropionate (CAS No. 17126-62-4): A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

Ethyl 3-isothiocyanatopropionate, identified by its Chemical Abstracts Service (CAS) number 17126-62-4, is a versatile and highly reactive organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its isothiocyanate functional group, serves as a crucial intermediate in the synthesis of various biologically active molecules, including pharmaceuticals and agrochemicals. Its unique chemical properties make it particularly valuable for the development of novel therapeutic agents targeting a wide range of diseases.

The isothiocyanate moiety in Ethyl 3-isothiocyanatopropionate is known for its ability to undergo a variety of reactions, such as nucleophilic addition, cycloadditions, and condensation reactions, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in synthetic organic chemistry to create diverse scaffolds that exhibit desirable pharmacological properties. The compound's reactivity also allows for the facile introduction of sulfur-containing heterocycles, which are prevalent in many bioactive natural products and synthetic drugs.

In recent years, Ethyl 3-isothiocyanatopropionate has been increasingly utilized in the development of small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic pathways. For instance, studies have demonstrated its utility in synthesizing inhibitors of cyclooxygenase (COX) and lipoxygenase enzymes, which play critical roles in the pathogenesis of chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis. The compound's ability to form stable adducts with nucleophilic residues in target proteins makes it an excellent tool for designing highly specific inhibitors.

Moreover, Ethyl 3-isothiocyanatopropionate has found applications in the field of proteolysis targeting chimeras (PROTACs), a novel class of molecular glues that induce the degradation of disease-causing proteins. The isothiocyanate group can react with cysteine residues in target proteins, facilitating the formation of protein-protein interactions that lead to proteasomal degradation. This approach has shown promise in preclinical studies for the treatment of cancers and other proteinopathy-related disorders.

The compound's significance extends beyond pharmaceutical applications to agrochemical research. Ethyl 3-isothiocyanatopropionate can be used to synthesize bioactive molecules that exhibit herbicidal and pesticidal properties. Its structural features allow for the design of compounds that interact with specific biological targets in plants and pests, offering a greener alternative to traditional agrochemicals. Recent research has highlighted its role in developing novel fungicides that combat resistant strains of plant pathogens.

The synthesis of Ethyl 3-isothiocyanatopropionate typically involves the reaction of propionic acid ethyl ester with phosphorus pentasulfide or other sulfur-containing reagents under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making the compound more accessible for industrial applications. Catalytic approaches have also been explored to enhance yield and purity while minimizing side reactions.

In conclusion, Ethyl 3-isothiocyanatopropionate (CAS No. 17126-62-4) is a multifaceted compound with broad utility across chemical biology and medicinal chemistry. Its unique reactivity and structural features make it an indispensable tool for drug discovery and development. As research continues to uncover new applications, this compound is poised to play an even greater role in addressing some of the most pressing challenges in modern medicine and agriculture.